Cas no 1807074-09-4 (Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1807074-09-4
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4880722
• Update Time: 2025-11-01

Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-8(20)3-6-5-19-7(4-18)9(11(13)14)10(6)12(15,16)17/h5,11H,2-3H2,1H3
• InChI Key： CZYQHBMKARIEAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=C(C#N)N=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1807074-09-4): A Comprehensive Overview

Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1807074-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple fluorine substituents and cyano groups in its molecular framework endows it with unique chemical properties that make it a promising candidate for various synthetic applications.

The molecular structure of Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate consists of a pyridine core substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 4-position, further esterified with an acetic acid moiety at the 5-position. This specific arrangement of functional groups contributes to its reactivity and potential biological activity, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The introduction of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs, often leading to improved therapeutic efficacy. Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate exemplifies this trend, as its fluorinated substituents are likely to contribute to its pharmacological profile.

One of the most compelling aspects of Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate is its potential application in the synthesis of novel pharmaceutical agents. The compound's unique structural features make it a versatile building block for constructing more complex molecules with tailored biological activities. Researchers have been exploring its use in developing inhibitors targeting various disease pathways, including cancer, inflammation, and infectious diseases. The cyano group, in particular, is known to enhance binding interactions with biological receptors, making it a valuable feature for drug design.

Recent studies have highlighted the role of pyridine derivatives in medicinal chemistry, demonstrating their effectiveness as pharmacophores in numerous therapeutic contexts. For instance, compounds containing pyridine rings have shown promise in the development of kinase inhibitors, which are crucial for treating cancers and other chronic diseases. Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate shares this characteristic with other successful drug candidates, suggesting that it may also exhibit significant therapeutic potential.

The synthesis of Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated groups often presents challenges due to their high reactivity and sensitivity to environmental factors. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecular structures with increasing efficiency. This has opened up new possibilities for designing innovative drugs based on fluorinated building blocks like Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate.

In addition to its pharmaceutical applications, Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate may also find utility in agrochemical research. Fluorinated compounds are known to exhibit enhanced stability against degradation processes, which can be beneficial for developing more effective pesticides and herbicides. The unique properties of this compound make it a candidate for synthesizing novel agrochemicals that could improve crop protection strategies.

The ongoing research into Ethyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate underscores its importance as a versatile chemical entity with broad applications across multiple scientific disciplines. As our understanding of its properties and reactivity continues to grow, new opportunities for its use in drug discovery and material science are likely to emerge. The compound's structural features and functional groups make it an attractive candidate for further exploration by researchers seeking to develop innovative solutions in pharmaceuticals and beyond.